Cas no 645418-20-8 (Benzamide, N-[3-(3,4-dimethoxyphenyl)-5-methyl-1H-pyrazol-4-yl]-)
645418-20-8 structure
Product Name:Benzamide, N-[3-(3,4-dimethoxyphenyl)-5-methyl-1H-pyrazol-4-yl]-
CAS No:645418-20-8
MF:C19H19N3O3
MW:337.372464418411
CID:422796
PubChem ID:21897986
Update Time:2025-04-19
Benzamide, N-[3-(3,4-dimethoxyphenyl)-5-methyl-1H-pyrazol-4-yl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-[3-(3,4-dimethoxyphenyl)-5-methyl-1H-pyrazol-4-yl]-
- N-[3-(3,4-dimethoxyphenyl)-5-methyl-1H-pyrazol-4-yl]benzamide
- DTXSID60619692
- SCHEMBL4711620
- N-[5-(3,4-Dimethoxyphenyl)-3-methyl-1H-pyrazol-4-yl]benzamide
- RGNUUGZEQOMDPC-UHFFFAOYSA-N
- 645418-20-8
-
- Inchi: 1S/C19H19N3O3/c1-12-17(20-19(23)13-7-5-4-6-8-13)18(22-21-12)14-9-10-15(24-2)16(11-14)25-3/h4-11H,1-3H3,(H,20,23)(H,21,22)
- InChI Key: RGNUUGZEQOMDPC-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC(=C1)C1C(=C(C)NN=1)NC(C1C=CC=CC=1)=O)OC
Computed Properties
- Exact Mass: 337.14277
- Monoisotopic Mass: 337.14264148g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 442
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 76.2Ų
Experimental Properties
- PSA: 76.24
Benzamide, N-[3-(3,4-dimethoxyphenyl)-5-methyl-1H-pyrazol-4-yl]- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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